Cas no 123437-48-9 (Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl)-)

Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl)- structure
123437-48-9 structure
Product Name:Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl)-
CAS No:123437-48-9
MF:C26H20FN3O2
MW:425.454309463501
CID:104130
PubChem ID:136188305
Update Time:2025-04-18

Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl)-
    • Imidazo[1,2-a]pyrazin-3(7H)-one,6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl...
    • 123437-48-9
    • Imidazo[1,2-a]pyrazin-3(7H)-one, 6-(4-fluorophenyl)-2-[(4-hydroxyphenyl)methyl]-8-(phenylmethyl)-
    • Inchi: 1S/C26H20FN3O2/c27-20-10-8-19(9-11-20)24-16-30-25(22(28-24)14-17-4-2-1-3-5-17)29-23(26(30)32)15-18-6-12-21(31)13-7-18/h1-13,16,31-32H,14-15H2
    • InChI Key: ZMCFQSXAZZBGDY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CN2C(=C(CC3C=CC(=CC=3)O)N=C2C(CC2C=CC=CC=2)=N1)O

Computed Properties

  • Exact Mass: 425.1541
  • Monoisotopic Mass: 425.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9A^2
  • XLogP3: 6

Experimental Properties

  • PSA: 64.93
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